1-benzoylpropyl 4-(2-chloro-6-nitrophenoxy)benzoate

• IUPAC Name: (1-oxo-1-phenylbutan-2-yl) 4-(2-chloro-6-nitrophenoxy)benzoate
• InChI: InChI=1S/C23H18ClNO6/c1-2-20(21(26)15-7-4-3-5-8-15)31-23(27)16-11-13-17(14-12-16)30-22-18(24)9-6-10-19(22)25(28)29/h3-14,20H,2H2,1H3
• InChI Key: FECZNXGKUMPIFZ-UHFFFAOYSA-N
• Canonical SMILES: CCC(C(=O)C1=CC=CC=C1)OC(=O)C2=CC=C(C=C2)OC3=C(C=CC=C3Cl)[N+](=O)[O-]
• Molecular Formula: C23H18ClNO6
• Molecular Weight: 439.8 g/mol

Description

1-benzoylpropyl 4-(2-chloro-6-nitrophenoxy)benzoate, also known as BNPPB, is a chemical compound that has been extensively studied for its potential use as a research tool in various fields such as pharmacology, neuroscience, and biochemistry. BNPPB is a potent blocker of the TRPA1 ion channel, which plays a crucial role in pain sensation and inflammation.

Mechanism of Action

1-benzoylpropyl 4-(2-chloro-6-nitrophenoxy)benzoate acts as a potent and selective blocker of the TRPA1 ion channel. It binds to a specific site on the channel and prevents the influx of calcium ions, which are required for the activation of the channel. This results in a decrease in the activity of the channel, leading to a reduction in pain sensation and inflammation.
Biochemical and Physiological Effects:
This compound has been shown to have potent analgesic and anti-inflammatory effects in various animal models. It has also been shown to reduce airway hypersensitivity in models of asthma. This compound has been used to study the physiological and pathological roles of the TRPA1 ion channel in various tissues, including sensory neurons, epithelial cells, and immune cells.

Advantages and Limitations for Lab Experiments

The advantages of using 1-benzoylpropyl 4-(2-chloro-6-nitrophenoxy)benzoate as a research tool include its potency and selectivity for the TRPA1 ion channel, making it an attractive tool for studying the physiological and pathological roles of this ion channel. However, the limitations of using this compound include its potential off-target effects and its limited solubility in aqueous solutions.

Future Directions

Future research on 1-benzoylpropyl 4-(2-chloro-6-nitrophenoxy)benzoate could focus on the development of more potent and selective TRPA1 blockers. Additionally, research could focus on the potential therapeutic applications of this compound, such as in the treatment of pain, inflammation, and airway hypersensitivity. Further studies could also investigate the potential off-target effects of this compound and its effects on other ion channels and receptors.

Scientific Research Applications

1-benzoylpropyl 4-(2-chloro-6-nitrophenoxy)benzoate has been used extensively as a research tool to study the TRPA1 ion channel. The TRPA1 ion channel is a non-selective cation channel that is expressed in a variety of tissues, including sensory neurons, epithelial cells, and immune cells. It plays a crucial role in pain sensation, inflammation, and airway hypersensitivity. This compound has been shown to be a potent blocker of TRPA1, making it an attractive tool for studying the physiological and pathological roles of this ion channel.